![molecular formula C12H8FN3 B8508440 6-Fluoro-2-(pyridin-3-yl)imidazo[1,2-a]pyridine](/img/structure/B8508440.png)
6-Fluoro-2-(pyridin-3-yl)imidazo[1,2-a]pyridine
Cat. No. B8508440
M. Wt: 213.21 g/mol
InChI Key: BMBJSYVNNCHCSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09173873B2
Procedure details
2-Amino-5-fluoropyridine (0.048 g, 0.427 mmol), 3-bromoacetylpyridine hydrobromide (0.10 g, 0.356 mmol) and chloroform (3.56 mL) were added to a microwave vial. To the resulting solution were added a solution of TiCl4 in dichloromethane (1.0 M, 0.267 mL, 0.267 mmol) and triethylamine (0.030 mL, 0.214 mmol). The reaction was then heated in a microwave at 110° C. for 30 minutes. The resulting mixture was poured into aqueous sodium hydroxide solution (1.0 N) and extracted with ethyl acetate. The organic extracts were combined, dried over MgSO4, filtered and concentrated under reduced pressure. Purification by flash chromatography on silica gel (50% to 100% ethyl acetate in hexanes) provided the title compound: LCMS m/z 214.09 [M+H]+; 1H NMR (500 MHz, CDCl3) δ 9.13 (d, J=1.7 Hz, 1H), 8.59-8.58 (m, 1H), 8.29-8.28 (m, 1H), 8.10 (t, J=2.9, 2.9 Hz, 1H), 7.95 (s, 1H), 7.63 (dd, J=9.9, 5.1 Hz, 1H), 7.40 (dd, J=7.9, 5.0 Hz, 1H), 7.18-7.14 (m, 1H).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][N:3]=1.Br.Br[CH2:11][C:12]([C:14]1[CH:15]=[N:16][CH:17]=[CH:18][CH:19]=1)=O.ClCCl.C(N(CC)CC)C.[OH-].[Na+]>Cl[Ti](Cl)(Cl)Cl.C(Cl)(Cl)Cl>[F:8][C:5]1[CH:6]=[CH:7][C:2]2[N:3]([CH:11]=[C:12]([C:14]3[CH:15]=[N:16][CH:17]=[CH:18][CH:19]=3)[N:1]=2)[CH:4]=1 |f:1.2,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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0.048 g
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Type
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reactant
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Smiles
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NC1=NC=C(C=C1)F
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Name
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Quantity
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0.1 g
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Type
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reactant
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Smiles
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Br.BrCC(=O)C=1C=NC=CC1
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Name
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Quantity
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3.56 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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0.267 mL
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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0.03 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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Cl[Ti](Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash chromatography on silica gel (50% to 100% ethyl acetate in hexanes)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=CC=2N(C1)C=C(N2)C=2C=NC=CC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
